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Compound of Interest

Compound Name: 1-Aminohex-5-en-3-ol

Cat. No.: B15165726

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the physical and chemical properties of the requested
compound, 1-Aminohex-5-en-3-ol. Extensive searches for experimental and theoretical data
on this specific molecule have yielded no direct results. This suggests that 1-Aminohex-5-en-
3-ol is not a widely studied or commercially available compound.

However, to provide a valuable resource for research and development, this guide presents a
comprehensive overview of the known physical and chemical properties of several structurally
related compounds. This information can serve as a foundational reference for predicting the
characteristics and potential applications of 1-Aminohex-5-en-3-ol.

Data Presentation: A Comparative Analysis

The following tables summarize the available quantitative data for compounds structurally
similar to 1-Aminohex-5-en-3-ol.

Table 1: General and Physical Properties
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1-Aminohex-5-

1-

1-Aminohex-3-

Property Aminohexan- Hex-5-en-3-ol

yn-3-ol en-1-ol

3-ol

CAS Number 1567021-30-0[1] 15991-62-5[2] Not Available 688-99-3
Chemical

CeH11NOJ[1] CeH15NO[2] CeH13NO[3] CeH120[4]
Formula
Molecular Weight  113.16 g/mol [1] 117.19 g/mol [2] 115.17 g/mol [3] 100.16 g/mol [4]
Appearance Liquid[1] Liquid[2] Not Available Not Available
Storage ] )

4 °C[1] 4 °C[2] Not Available Not Available
Temperature

Table 2: Computed Properties

Property 1-Aminohex-3-en-1-ol[3] Hex-5-en-3-ol[4]
XLogP3-AA 0.5 1.6

Hydrogen Bond Donor Count 2 1

Hydrogen Bond Acceptor ) 1

Count

Rotatable Bond Count 3 3

Exact Mass

115.099714038 Da

100.088815002 Da

Monoisotopic Mass

115.099714038 Da

100.088815002 Da

Topological Polar Surface Area

46.3 A2

20.2 A2

Heavy Atom Count

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 1-Aminohex-5-

en-3-ol are not available in the surveyed literature. Researchers interested in this molecule

would likely need to develop novel synthetic routes. Methodologies for the synthesis of related
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compounds, such as the reduction of corresponding ketones or the addition of organometallic
reagents to protected amino aldehydes, could serve as a starting point for such an endeavor.

Mandatory Visualizations

Due to the absence of information regarding signaling pathways or specific experimental
workflows involving 1-Aminohex-5-en-3-ol, no diagrams can be generated at this time. Should
research in this area become available, this section will be updated accordingly.

Conclusion

While direct information on 1-Aminohex-5-en-3-ol is currently unavailable, this guide provides
a summary of the properties of closely related compounds to aid in the design of future
research. The provided data can be used for computational modeling and as a reference for
the characterization of any newly synthesized 1-Aminohex-5-en-3-ol. Further experimental
investigation is required to determine the precise physical, chemical, and biological properties
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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